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Cat. No.: B1216658

Technical Guide to the Physical Properties of
Bromine Trifluoride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromine trifluoride (BrFs) is a highly reactive interhalogen compound that exists as a straw-
colored, pungent, and fuming liquid at room temperature.[1][2][3] Its utility as a potent
fluorinating agent, particularly in the processing and reprocessing of nuclear fuel to produce
uranium hexafluoride, underscores its industrial significance.[2][4] The inherent reactivity and
hazardous nature of BrFs necessitate a thorough understanding of its physical properties for
safe handling and application in research and development. This guide provides a
comprehensive overview of the key physical properties of Bromine trifluoride, with a focus on
their variation with temperature.

Safety and Handling Precautions

Bromine trifluoride is extremely corrosive to tissues and reacts violently with water and
organic compounds.[2][4][5] All experimental work with BrFs must be conducted in a well-
ventilated fume hood, and appropriate personal protective equipment (PPE), including
chemical-resistant gloves, a face shield, and a lab coat, must be worn at all times. Materials of
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construction for experimental apparatus should be carefully selected; nickel, Monel, and

stainless steel are generally resistant to attack by BrFs.

Physical Properties of Bromine Trifluoride

The physical properties of Bromine trifluoride are critical for its application in various chemical

processes. The following tables summarize the key physical properties of BrFs, including

temperature-dependent data where available.

General Physical Properties

Property Value Reference
Molecular Formula BrFs [6]

Molar Mass 136.90 g/mol [1][2]
Appearance C.:olf)rless to yellow, fuming e

liquid

Odor Pungent, irritating [1112]
Melting Point 8.77 °C (281.92 K) [2]

Boiling Point 125.72 °C (398.87 K) [2]

Density of Liquid Bromine Trifluoride

The density of liquid BrFs decreases with increasing temperature.

Temperature (°C) Temperature (K) Density (g/lcm3) Reference
20 293.15 2.81 [1]
25 298.15 2.803 [7]

Viscosity of Liquid Bromine Trifluoride

The viscosity of liquid BrFs decreases as temperature increases. The following data has been

converted from the original measurements in Fahrenheit.
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| Temperature (°C) | Temperature (K) | Viscosity (cP) | | :--- | :--- | :--- | :---| | 10.56 | 283.71 |
4.064 ||11.11]284.26 | 4.005 | | 11.67 | 284.82 | 3.947 | | 12.22 | 285.37 | 3.890 | | 12.78 |

285.93 | 3.834 | | 13.33 | 286.48 | 3.779 | | 13.89 | 287.04 | 3.725 | | 14.44 | 287.59 | 3.672 | |
15.00 | 288.15 | 3.620 | | 15.56 | 288.71 | 3.569 | | 16.11 | 289.26 | 3.519 | | 16.67 | 290.82 |

3.470 || 17.22]291.37 | 3.422 || 17.78 | 291.93 | 3.375 | | 18.33 | 292.48 | 3.329 | | 18.89 |

293.04 | 3.284 | | 19.44 | 293.59 | 3.240 | | 20.00 | 294.15 | 3.197 | | 20.56 | 294.71 | 3.155 | |
21.11|295.26 | 3.114 | | 21.67 | 295.82 | 3.074 | | 22.22 | 296.37 | 3.035 | | 22.78 | 296.93 |

2.997 | | 23.33|297.48 | 2.960 | | 23.89 | 298.04 | 2.924 | | 24.44 | 298.59 | 2.889 |

Data converted from the CAMEO Chemicals database which provided measurements in
Fahrenheit.

Vapor Pressure of Bromine Trifluoride

The vapor pressure of BrFs increases significantly with temperature. The relationship between
vapor pressure and temperature can be described by the Antoine equation. One study
measured the vapor pressure over the range of 39 to 155 °C and derived the following
equation:

logro(P_mm) = 7.74853 - 1685.8 / (t + 220.57)

where P is the pressure in mmHg and t is the temperature in Celsius.[7]
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Temperature (°C) Temperature (K) Vapor Pressure (mmHg)
21 294.15 8

36.7 309.85 17.67
49.1 322.25 31.46
57.0 330.15 47.25
66.2 339.35 74.07
76.4 349.55 117.80
84.9 358.05 170.05
91.8 364.95 225.05
101.7 374.85 330.15
111.8 384.95 475.93
122.0 395.15 671.68
126.8 400.0 787.57
131.9 405.05 923.3
137.3 410.45 1092.1
148.3 421.45 1507.0
154.8 427.95 1808.0

Heat Capacity of Liquid Bromine Trifluoride

The heat capacity of liquid BrFs shows little variation over the temperature range provided in
the available data.

| Temperature (°C) | Temperature (K) | Liquid Heat Capacity (J/g-K) | | :=-- | === | :--- | i | |
11.11 - 30.00 | 284.26 - 303.15 | 0.920 |

Data converted from the CAMEO Chemicals database which provided a constant value of
0.220 Btu/Ib-°F in this temperature range.[1]
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Experimental Protocols

The high reactivity of Bromine trifluoride requires specialized equipment and procedures for
the determination of its physical properties. The following are generalized protocols adapted for
BrFs, emphasizing necessary safety precautions.

Density Measurement (Pycnometer Method)

Objective: To determine the density of liquid Bromine trifluoride at various temperatures.
Apparatus:

o A pycnometer made of a material resistant to BrFs (e.g., nickel or stainless steel) with a
known volume.

o Atemperature-controlled bath.

e An analytical balance.

e Avacuum line for safe handling and transfer of BrFs.
e Appropriate PPE.

Procedure:

o Preparation: The pycnometer must be scrupulously cleaned and dried. Its volume should be
precisely calibrated using a reference substance of known density (e.g., deionized water,
though extreme care must be taken to ensure no residual water remains before introducing
BrFs). The empty, dry pycnometer is weighed on an analytical balance.

 Filling: The pycnometer is filled with BrFs in a controlled environment, such as a glove box or
under a vacuum line, to prevent exposure to atmospheric moisture.

o Temperature Equilibration: The filled pycnometer is placed in a temperature-controlled bath
and allowed to equilibrate to the desired temperature.

e Volume Adjustment: The volume is adjusted to the calibrated mark, ensuring no air bubbles
are present.
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» Weighing: The pycnometer is carefully removed from the bath, cleaned of any external liquid,
and weighed.

o Calculation: The density is calculated by dividing the mass of the BrFs (mass of filled
pycnhometer minus mass of empty pycnometer) by the known volume of the pycnometer.

» Repeat: The procedure is repeated at different temperatures to determine the temperature
dependence of the density.

Viscosity Measurement (Rotational Viscometer Method)

Objective: To measure the viscosity of liquid Bromine trifluoride as a function of temperature.
Apparatus:

» Arotational viscometer with a spindle and sample chamber constructed from BrFs-resistant
materials.

o Atemperature-controlled jacket for the sample chamber.
o Aclosed system for sample loading to prevent exposure.
e Appropriate PPE.

Procedure:

o Sample Loading: The BrFs sample is carefully loaded into the viscometer's sample chamber
within a controlled environment.

o Temperature Control: The temperature of the sample is controlled using the temperature
jacket.

o Measurement: The spindle is rotated at a known speed, and the torque required to overcome
the viscous drag of the fluid is measured. This torque is then used to calculate the viscosity.

o Data Collection: Viscosity measurements are taken at a range of temperatures to establish
the temperature-viscosity profile.
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Heat Capacity Measurement (Calorimetry)

Objective: To determine the specific heat capacity of liquid Bromine trifluoride.

Apparatus:

A calorimeter constructed from materials compatible with BrFs.

A precision thermometer or thermocouple.

A controlled heat source.

A system for inert atmosphere operation.

Appropriate PPE.

Procedure:

Sample Preparation: A known mass of BrFs is placed in the calorimeter under an inert
atmosphere.

o Thermal Equilibration: The system is allowed to reach thermal equilibrium at a known initial
temperature.

o Heating: A known amount of heat is supplied to the sample.
o Temperature Measurement: The temperature change of the BrFs is carefully measured.

» Calculation: The specific heat capacity is calculated using the formula: c = Q / (m * AT),
where c is the specific heat capacity, Q is the heat added, m is the mass of the sample, and
AT is the change in temperature.

Visualizations
Experimental Workflow for Vapor Pressure Measurement

The following diagram illustrates a generalized workflow for the experimental determination of
the vapor pressure of Bromine trifluoride.
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Caption: Workflow for vapor pressure determination of BrFs.

This technical guide provides a foundational understanding of the physical properties of
Bromine trifluoride. The data and protocols herein are intended to support safe and effective
research, development, and handling of this important but hazardous chemical compound.
Researchers should always consult primary literature and safety data sheets before conducting
any experimental work with Bromine trifluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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